Cas no 2137652-48-1 (3-fluoro-7-(propan-2-yl)-7H-imidazo4,5-cpyridazine)

• Product Name: 3-fluoro-7-(propan-2-yl)-7H-imidazo4,5-cpyridazine
• CAS No: 2137652-48-1
• MF: C₈H₉FN₄
• MW: 180.182264089584
• CID: 5609693
• PubChem ID: 165487517
• Update Time: 2025-05-20

3-fluoro-7-(propan-2-yl)-7H-imidazo4,5-cpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-7-(propan-2-yl)-7H-imidazo[4,5-c]pyridazine
• EN300-843578
• 2137652-48-1
• 3-fluoro-7-(propan-2-yl)-7H-imidazo4,5-cpyridazine

• Inchi： 1S/C8H9FN4/c1-5(2)13-4-10-6-3-7(9)11-12-8(6)13/h3-5H,1-2H3
• InChI Key： JQJCETATZCHHNT-UHFFFAOYSA-N
• SMILES： FC1C=C2C(=NN=1)N(C=N2)C(C)C

Computed Properties

• Exact Mass: 180.08112447g/mol
• Monoisotopic Mass: 180.08112447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.6Ų

Additional information on 3-fluoro-7-(propan-2-yl)-7H-imidazo4,5-cpyridazine

Professional Introduction to Compound with CAS No. 2137652-48-1 and Product Name: 3-fluoro-7-(propan-2-yl)-7H-imidazo[4,5-cpyridazine]

The compound identified by the CAS number 2137652-48-1 and the product name 3-fluoro-7-(propan-2-yl)-7H-imidazo[4,5-cpyridazine] represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the imidazo[4,5-cpyridazine] scaffold, a structural motif that has garnered considerable attention due to its versatile biological activities. The presence of a fluoro substituent and an ethyl propyl side chain at the 7-position introduces unique electronic and steric properties, making this compound a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the potential of imidazo[4,5-cpyridazine] derivatives as scaffolds for developing novel therapeutic agents. These compounds exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The fluoro group, in particular, is known to enhance metabolic stability and binding affinity, while the propan-2-yl moiety contributes to favorable pharmacokinetic profiles. The structural features of 3-fluoro-7-(propan-2-yl)-7H-imidazo[4,5-cpyridazine] make it an attractive candidate for further investigation in drug discovery pipelines.

In the context of contemporary pharmaceutical research, imidazo[4,5-cpyridazine] derivatives have been extensively studied for their ability to modulate various biological pathways. For instance, some derivatives have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The fluoro substitution at the 3-position often enhances the potency of these compounds by improving their interaction with target proteins. Additionally, the propan-2-yl group can influence the conformational flexibility of the molecule, which is crucial for achieving optimal binding affinity.

One of the most compelling aspects of 3-fluoro-7-(propan-2-yl)-7H-imidazo[4,5-cpyridazine] is its potential as a lead compound for further derivatization. Medicinal chemists often use such scaffolds as starting points to develop libraries of analogs with enhanced biological activity and improved pharmacological properties. The combination of a fluoro group and an ethyl propyl side chain provides a rich chemical space for structure-activity relationship (SAR) studies. By systematically modifying these functional groups, researchers can fine-tune the biological profile of the compound to meet specific therapeutic requirements.

Moreover, computational modeling and molecular dynamics simulations have played a pivotal role in understanding the interactions between 3-fluoro-7-(propan-2-yl)-7H-imidazo[4,5-cpyridazine] and its biological targets. These studies have revealed insights into how the fluoro and propan-2-yl substituents contribute to binding affinity and selectivity. Such information is invaluable for designing next-generation inhibitors with improved therapeutic efficacy and reduced side effects.

The synthesis of 3-fluoro-7-(propan-2-yl)-7H-imidazo[4,5-cpyridazine] involves multi-step organic transformations that highlight the synthetic versatility of imidazo[4,5-cpyridazine] derivatives. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining high yields and purity. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical testing and eventual clinical trials.

Preclinical studies have begun to explore the pharmacological potential of 3-fluoro-7-(propan-2-yl)-7H-imidazo[4,5-cpyridazine]. Initial findings suggest that this compound exhibits promising activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and survival. Additionally, its ability to cross cell membranes efficiently makes it an attractive candidate for developing novel anticancer therapies.

The role of fluorine in medicinal chemistry cannot be overstated. The introduction of a fluoro group can significantly alter the pharmacokinetic properties of a drug molecule. For example, fluorine atoms can enhance metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 enzymes. This property is particularly valuable for developing drugs with longer half-lives and improved bioavailability.

In conclusion,3-fluoro-7-(propan-2-yl)-7H-imidazo[4,5-cpyridazine], identified by CAS number 2137652-48-1, represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the presence of a fluoro substituent and an ethyl propyl side chain, make it a promising candidate for further exploration in drug discovery. Ongoing research aims to harness its potential as a lead compound for developing novel therapeutic agents with improved efficacy and safety profiles.